Cas no 14894-45-2 (Benzenamine, 4,4'-sulfonylbis[N-heptyl-2-nitro-)

• Product Name: Benzenamine, 4,4'-sulfonylbis[N-heptyl-2-nitro-
• CAS No: 14894-45-2
• MF: C₂₆H₃₈N₄O₆S
• MW: 534.668125629425
• CID: 237627
• PubChem ID: 301229
• Update Time: 2025-04-19

Benzenamine, 4,4'-sulfonylbis[N-heptyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• AC1L6XZ8
• Bis-(4-heptylamino-3-nitro-phenyl)-sulfon
• Bis-< 4-heptylamino-3-nitro-phenyl> -sulfon
• CTK0I4311
• NSC177733
• NSC-177733
• Benzenamine, 4,4'-sulfonylbis[N-heptyl-2-nitro-
• 14894-45-2
• DTXSID90306588

• Inchi： 1S/C26H38N4O6S/c1-3-5-7-9-11-17-27-23-15-13-21(19-25(23)29(31)32)37(35,36)22-14-16-24(26(20-22)30(33)34)28-18-12-10-8-6-4-2/h13-16,19-20,27-28H,3-12,17-18H2,1-2H3
• InChI Key： NVSMZIYFJYNZAM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])NCCCCCCC)(C1C=CC(=C(C=1)[N+](=O)[O-])NCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 534.25144
• Monoisotopic Mass: 534.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 16
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Density: 1.219
• Boiling Point: 687.4°C at 760 mmHg
• Flash Point: 369.5°C
• Refractive Index: 1.572
• PSA: 144.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes